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Compound of Interest
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Cat. No.: B1233899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the emerging use of

sulfoxylate-derived species in novel organometallic catalysis. The following sections detail two

distinct catalytic systems that leverage sulfoxylate chemistry for the synthesis of valuable

sulfonyl compounds.

Application Note 1: Iron-Catalyzed Synthesis of
Arylsulfinates Using Rongalite
This section describes an iron-catalyzed radical coupling reaction for the synthesis of

arylsulfinates. This method utilizes Rongalite (sodium formaldehyde sulfoxylate) as an

inexpensive and readily available source of the sulfoxylate radical anion.

Reaction Principle
The reaction proceeds via a proposed radical mechanism where an iron catalyst facilitates the

single-electron transfer (SET) between a diaryliodonium salt and Rongalite. This generates an

aryl radical and a sulfoxylate anion radical, which then couple to form the desired arylsulfinate

product.[1][2]
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The following table summarizes the yields of various arylsulfinates obtained using this iron-

catalyzed protocol.

Entry
Diaryliodonium
Salt (Ar-I+-Ar')

Product Yield (%)

1
Diphenyliodonium

triflate

Sodium

phenylsulfinate
85

2

Bis(4-

methylphenyl)iodoniu

m triflate

Sodium 4-

methylphenylsulfinate
82

3

Bis(4-

methoxyphenyl)iodoni

um triflate

Sodium 4-

methoxyphenylsulfinat

e

88

4

Bis(4-

chlorophenyl)iodoniu

m triflate

Sodium 4-

chlorophenylsulfinate
75

5

Bis(4-

bromophenyl)iodoniu

m triflate

Sodium 4-

bromophenylsulfinate
72

6

Bis(4-

fluorophenyl)iodonium

triflate

Sodium 4-

fluorophenylsulfinate
78

7

Bis(2-

methylphenyl)iodoniu

m triflate

Sodium 2-

methylphenylsulfinate
65

8

Bis(3-

methylphenyl)iodoniu

m triflate

Sodium 3-

methylphenylsulfinate
79

Experimental Protocol: Synthesis of Sodium
Phenylsulfinate
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Materials:

Diphenyliodonium triflate

Rongalite (Sodium formaldehyde sulfoxylate, NaHOCH₂SO₂·2H₂O)

Iron(II) chloride (FeCl₂)

Dimethyl sulfoxide (DMSO)

Deionized water

Diethyl ether

Saturated aqueous sodium chloride solution

Procedure:

To a 25 mL round-bottom flask equipped with a magnetic stir bar, add diphenyliodonium

triflate (1.0 mmol), Rongalite (1.5 mmol), and FeCl₂ (0.1 mmol).

Add DMSO (5 mL) to the flask.

Stir the reaction mixture at room temperature under an air atmosphere for 4 hours.

Upon completion of the reaction (monitored by TLC), add deionized water (10 mL) to the

reaction mixture.

Extract the aqueous layer with diethyl ether (3 x 10 mL) to remove nonpolar impurities.

Wash the aqueous layer with a saturated aqueous sodium chloride solution (10 mL).

Concentrate the aqueous layer under reduced pressure to afford the crude sodium

phenylsulfinate.

The crude product can be further purified by recrystallization from a water/ethanol mixture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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